REACTION_CXSMILES
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C([N:8]1[C:12]2([CH2:16][CH2:15][N:14]([C:17]3[CH:18]=[N:19][CH:20]=[C:21]([O:23][CH2:24][CH3:25])[CH:22]=3)[CH2:13]2)[CH2:11][CH2:10][CH2:9]1)C1C=CC=CC=1.Cl.[H][H]>C(O)C.[OH-].[OH-].[Pd+2]>[CH2:24]([O:23][C:21]1[CH:22]=[C:17]([N:14]2[CH2:15][CH2:16][C:12]3([NH:8][CH2:9][CH2:10][CH2:11]3)[CH2:13]2)[CH:18]=[N:19][CH:20]=1)[CH3:25] |f:4.5.6|
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Name
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Quantity
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540 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCCC12CN(CC2)C=2C=NC=C(C2)OCC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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50 mg
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration through Celite
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Type
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WASH
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Details
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the filter cake was washed with ethanol (20 mL)
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Type
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CUSTOM
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Details
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The solvent was removed by rotary evaporation
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Type
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ADDITION
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Details
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Solid sodium chloride (2 g) was added
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Type
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EXTRACTION
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Details
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the mixture was extracted with chloroform (4×20 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined chloroform extracts were dried (Na2SO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated by rotary evaporation
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Name
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Type
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product
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Smiles
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C(C)OC=1C=C(C=NC1)N1CC2(CCCN2)CC1
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Type | Value | Analysis |
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AMOUNT: MASS | 360.7 mg | |
YIELD: PERCENTYIELD | 91.1% | |
YIELD: CALCULATEDPERCENTYIELD | 91.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |